1-(3,4-Dichlorophenyl)-1,2-dihydronaphthalene

• Molecular Formula: C16H12Cl2
• Molecular Weight: 275.2 g/mol
• IUPAC Name: 1-(3,4-dichlorophenyl)-1,2-dihydronaphthalene
• InChI: InChI=1S/C16H12Cl2/c17-15-9-8-12(10-16(15)18)14-7-3-5-11-4-1-2-6-13(11)14/h1-6,8-10,14H,7H2
• InChI Key: ZLSPQUYRIXMVNQ-UHFFFAOYSA-N
• Canonical SMILES: C1C=CC2=CC=CC=C2C1C3=CC(=C(C=C3)Cl)Cl

Description

1-(3,4-Dichlorophenyl)-1,2-dihydronaphthalene is a useful research compound. Its molecular formula is C16H12Cl2 and its molecular weight is 275.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of the crude alcohol 2 (53 g) in toluene (500 mL) was added silica gel coated with sulfuric acid (3%, 14 g). The mixture was heated to 100° C. and monitored by TLC (prod Rf (25 EA/hex)=0.58). After three hours, the mixture was filtered. The organic phase was washed with water and sodium bicarbonate solution, dried (Na2SO4), and evaporated to give the alkene 3 (42 g, 84%) as a pale-brown solid. TLC Rf (25 EA/hex)=0.58. GC-MS Rt=13.55 min, m/z=274 (M+). 1H NMR (CDCl3, δ): 7.4-6.7 (m, 7H), 6.54 (d, J=9.6 Hz, 1H), 6.0 (m, 1H), 4.08 (t, J=8.0 Hz, 1H), 2.7 (m, 1H), 2.5 (m, 1H). 13C NMR (CDCl3, δ, mult): 143.6, 136.3, 133.8, 132.2, 130.2, 130.2, 128.1, 127.7, 127.2, 126.4, 129.7, 127.4, 42.8(1), 31.6(2).